Cas no 1258609-67-4 (4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-)
4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-
-
- MDL: MFCD18085853
- Inchi: 1S/C13H11NO4S/c1-19(17,18)10-4-2-9(3-5-10)12-8-14-7-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: HNIXRJDHALPOFX-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(O)=O)=C1C1=CC=C(S(C)(=O)=O)C=C1
4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325120-5 g |
3-(4-Methylsulfonylphenyl)Isonicotinic acid, 95%; . |
1258609-67-4 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325120-5g |
3-(4-Methylsulfonylphenyl)Isonicotinic acid, 95%; . |
1258609-67-4 | 95% | 5g |
€1159.00 | 2025-02-20 |
4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-
4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]- (CAS No. 1258609-67-4): A Comprehensive Overview
4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]- (CAS No. 1258609-67-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid, has garnered attention due to its unique structural features and potential therapeutic properties.
The molecular structure of 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid consists of a pyridine ring substituted with a carboxylic acid group at the 4-position and a 4-(methylsulfonyl)phenyl group at the 3-position. This arrangement provides the molecule with both aromatic and heterocyclic functionalities, which are crucial for its biological activities. The presence of the methylsulfonyl group enhances the compound's polarity and solubility, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory and metabolic disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.
In addition to its anti-inflammatory properties, 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid has also been investigated for its potential as an antidiabetic agent. Studies have demonstrated that this compound can effectively modulate glucose metabolism by targeting key enzymes involved in glucose homeostasis. This makes it a promising candidate for the development of new treatments for type 2 diabetes mellitus.
The pharmacokinetic properties of 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid have been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.
In terms of safety, preclinical studies have indicated that 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential to ensure its long-term use in humans. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various patient populations.
The synthetic route for producing 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid has been optimized to improve yield and purity. Common synthetic methods involve the reaction of 3-chloropyridine-4-carboxylic acid with 4-methylbenzenesulfonamide followed by deprotection steps to yield the final product. These methods have been refined to ensure scalability and cost-effectiveness, making it feasible for large-scale production.
In conclusion, 3-[4-(methylsulfonyl)phenyl]pyridine-4-carboxylic acid (CAS No. 1258609-67-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for innovative treatments in various medical fields.
1258609-67-4 (4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-) Related Products
- 893740-53-9(5-(4-(Methylsulfonyl)phenyl)nicotinic acid)
- 1261973-40-3(5-(3-(Methylsulfonyl)phenyl)nicotinic acid)
- 1258615-81-4(2-(4-Methylsulfonylphenyl)nicotinic acid)
- 893736-90-8(4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid)
- 1261908-03-5(3-(3-Methylsulfonylphenyl)isonicotinic acid)
- 1261913-08-9(3-(2-(Methylthio)phenyl)isonicotinic acid)
- 1258632-87-9(2-Chloro-5-(4-methylsulfonylphenyl)isonicotinic acid)
- 1261913-49-8(2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid)
- 1261907-26-9(5-Methyl-2-(4-methylsulfonylphenyl)benzoic acid)
- 893740-18-6(Methyl 5-(4-Methanesulfonylphenyl)Pyridine-3-Carboxylate)